Cas no 2229412-67-1 (tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate
• CAS No: 2229412-67-1
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5923214
• PubChem ID: 165757704
• Update Time: 2025-06-13

tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate
• 2229412-67-1
• tert-butyl N-[3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenyl]carbamate
• EN300-1887468

• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(20)18-11-6-7-13(21-5)12(8-11)16(4,9-17)10-19/h6-8,19H,9-10,17H2,1-5H3,(H,18,20)
• InChI Key： OYVDYUKNZJNNCG-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=C(C=CC=1OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2229412-67-1)

The compound tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate (CAS No. 2229412-67-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This carbamate derivative features a unique combination of functional groups, including a tert-butyl moiety, an amino group, and a hydroxy group, which contribute to its versatility in synthetic applications. Researchers are increasingly interested in this compound due to its structural complexity and potential role in drug discovery, particularly in the development of targeted therapies.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biologics. tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate aligns with these trends, as its scaffold can be modified to create novel bioactive molecules. The compound's methoxyphenyl and carbamate groups are particularly noteworthy, as they are often found in compounds with neuroprotective and anti-inflammatory properties, making it a subject of interest for researchers exploring treatments for neurodegenerative diseases.

The synthesis of CAS No. 2229412-67-1 involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. These processes require meticulous control to ensure high yield and purity, which are critical for applications in API (Active Pharmaceutical Ingredient) development. The compound's chirality and stereochemistry further add to its complexity, necessitating advanced analytical techniques such as HPLC and NMR for characterization.

From an SEO perspective, keywords like "tert-butyl carbamate synthesis", "amino-hydroxy methylpropan derivatives", and "CAS 2229412-67-1 applications" are frequently searched by chemists and pharmaceutical professionals. These terms reflect the growing curiosity about the compound's utility in peptide chemistry and small-molecule drug design. Additionally, the rise of AI-driven drug discovery has amplified interest in such intermediates, as they serve as building blocks for machine learning-based molecular optimization.

Environmental and green chemistry considerations are also relevant when discussing tert-butyl N-3-(1-amino-3-hydroxy-2-methylpropan-2-yl)-4-methoxyphenylcarbamate. Researchers are exploring sustainable synthesis routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In conclusion, CAS No. 2229412-67-1 represents a fascinating intersection of organic chemistry, pharmacology, and sustainability. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the context of personalized medicine and green synthesis. As the scientific community continues to uncover its possibilities, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.